Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0013544 | 3-Deoxy-D-manno-2-octulosonic Acid Ammonium Salt | 103404-70-2 | C8H17NO8 |
| VC0013541 | 10,11-Dehydrocurvularin | 1095588-70-7 | C16H18O5 |
| VC0013524 | Chitin, Practical Grade | 1398-61-4 | C8H15NO6 |
| VC0013532 | trans-1,2-Cyclohexanediol | 1460-57-7 | C6H12O2 |
| VC0013543 | 3-Deoxy-D-glycero-D-galacto-2-nonulosonic Acid | 153666-19-4 | C9H16O9 |
| VC0013550 | 2,4-Dichloro-5-methylpyrimidine | 1780-31-0 | C5H4Cl2N2 |
| VC0013540 | D-Lyxo-Hexose, 2-deoxy- | 1949-89-9 | C6H12O5 |
| VC0013537 | Polyoxypropylene 15 stearyl ether | 25231-21-4 | C21H44O2 |
| VC0013527 | 4-Chloroindole | 25235-85-2 | C8H6ClN |
| VC0013525 | Chloro 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-α-D-glucopyranose | 3068-34-6 | C14H20ClNO8 |
| VC0013521 | D-(+)-Cellotriose | 33404-34-1 | C18H32O16 |
| VC0013547 | N-Acetyl-beta-D-glucosaminyl-(1->4)-N-acetyl-beta-D-glucosamine | 35061-50-8 | C₁₆H₂₈N₂O₁₁ |
| VC0013531 | Cyclocreatine | 35404-50-3 | C5H9N3O2 |
| VC0013520 | (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-6-[(2R,3S,4R,5R,6S)-4,5-Dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol | 38819-01-1 | C₂₄H₄₂O₂₁ |
| VC0013542 | 3-Deoxyglucosone | 4084-27-9 | C6H10O5 |
| VC0013529 | Conduritol A | 526-87-4 | C6H10O4 |
| VC0013519 | (3S,4R,6S)-2-(Hydroxymethyl)-6-[(3S,4S,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol | 528-50-7 | C12H22O11 |
| VC0013514 | Bromo 2,3,4,6-Tetra-O-acetyl-α-D-glucopyranoside | 572-09-8 | C14H19BrO9 |
| VC0013534 | 3-[[(2R,3S,5R)-2-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-ethynyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile | 615288-66-9 | C41H47N4O8P |
| VC0013548 | 1,4-Diacrylylpiperazine | 6342-17-2 | C10H14N2O2 |
| VC0013515 | Bromotrimethylammoniumbimane Bromide | 71418-45-6 | C13H19Br2N3O2 |
| VC0013522 | Cesium Chloride | 7647-17-8 | CsCl ClCs |
| VC0013538 | Deoxy-Bigchap | 86303-23-3 | C42H75N3O15 |
| VC0013528 | 4-Chlorophenylacetylene | 873-73-4 | C8H5Cl |
| VC0013530 | Cyanoethyl N,N-Diisopropyl Phosphoamidochloridite | 89992-70-1 | C9H18ClN2OP |